4-Ethoxybenzene-1,3-dicarbonitrile

• CAS No.: 161718-82-7
• Molecular Formula: C10H8N2O
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 4-ethoxybenzene-1,3-dicarbonitrile
• InChI: InChI=1S/C10H8N2O/c1-2-13-10-4-3-8(6-11)5-9(10)7-12/h3-5H,2H2,1H3
• InChI Key: HQUNNUJJEWVECR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C#N)C#N

Description

4-Ethoxybenzene-1,3-dicarbonitrile is a substituted benzene derivative of significant interest in advanced chemical research and development. It serves as a versatile precursor in the synthesis of phthalocyanines, which are complex macrocyclic compounds with valuable applications. Phthalocyanines and related structures derived from phthalonitriles are widely utilized in the creation of materials for chemical sensors, electrochromic devices, semiconductors, and non-linear optics due to their unique electronic properties (Sheldrick, 2008; McKeown, 1998). Furthermore, this area of chemistry has expanding applications in photodynamic therapy (PDT), where such compounds can be engineered as photosensitizers (Leznoff & Lever, 1989–1996). The ethoxy substituent on the benzene ring influences the compound's electron distribution and steric profile, which can be critical for tuning the properties of the resulting materials or for directing further synthetic modifications. This compound is characterized by its two nitrile groups, which are highly reactive functional groups enabling its role as a fundamental building block for more complex molecular architectures. As a specialty chemical, it is intended for use in controlled laboratory environments. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic or therapeutic applications, or for personal use.

Comparison with Similar Compounds

The following analysis compares 4-ethoxybenzene-1,3-dicarbonitrile with structurally related derivatives, focusing on substituent effects, spectroscopic behavior, electrochemical properties, and functional performance.

Substituent Effects on Spectroscopic Properties

Substituents significantly influence UV-Vis absorption maxima (λmax), extinction coefficients (ε), and Stokes shifts. Key findings from analogs include:

Compound	Substituents	λmax (nm)	ε (L·mol⁻¹·cm⁻¹)	Stokes Shift (nm)	Reference
2-Amino-4-methyl-6-phenyl derivative	Amino, methyl, phenyl	320–350	8,000–12,000	40–60
2-(Diethylamino)-4-(1-ethylpropyl)-6-phenyl derivative	Diethylamino, 1-ethylpropyl, phenyl	380–420	15,000–18,000	50–70
4-Thiomethylphenyl-modified derivative	Thiomethylphenyl, amino	400–450	20,000–25,000	60–80

Key Observations :

• Electron-donating groups (e.g., amino, ethoxy) red-shift λmax due to enhanced π-conjugation and reduced HOMO-LUMO gaps .
• Bulky substituents (e.g., 1-ethylpropyl) increase ε by extending conjugation and reducing aggregation .
• The ethoxy group in 4-ethoxybenzene-1,3-dicarbonitrile is expected to exhibit intermediate λmax and ε values compared to amino and alkylamino derivatives.

Electrochemical and Thermodynamic Properties

Electrochemical data from analogs highlight substituent-driven trends in redox potentials and charge-transfer efficiency:

Compound	HOMO (eV)	LUMO (eV)	ΔE (eV)	Reference
2-Amino-4-methyl-6-phenyl derivative	-5.2	-3.1	2.1
2-(Diethylamino)-4-(1-ethylpropyl)-6-phenyl derivative	-4.9	-2.8	2.1
5-Bromo-1,3-dicarbonitrile (non-substituted)	-6.0	-3.5	2.5

Key Observations :

• Amino and alkylamino groups raise HOMO energy levels, facilitating electron donation to photoinitiators (e.g., iodonium salts) .
• Bromine substitution lowers HOMO-LUMO gaps, enhancing charge-transfer efficiency but reducing photostability .
• The ethoxy group’s electron-donating nature may lower ΔE compared to non-substituted derivatives, aligning it with amino-substituted analogs.

Photopolymerization Performance

Derivatives of benzene-1,3-dicarbonitrile are widely used as photosensitizers in cationic and radical photopolymerization. Performance metrics include:

Compound	Polymerization Rate (s⁻¹)	Light Source Compatibility	Stability	Reference
2-Amino-4-methyl-6-phenyl derivative	0.05–0.10	UV-A (365 nm)	Moderate
2-(Diethylamino)-4-(1-ethylpropyl)-6-phenyl derivative	0.15–0.25	Visible (405–450 nm)	High
Commercial sensitizer (DETHX)	0.02–0.04	UV-A	Low

Key Observations :

• Amino-alkyl derivatives exhibit higher polymerization rates due to broadened absorption spectra and improved electron transfer .
• Ethoxy-substituted derivatives may achieve visible-light compatibility but require optimization for stability.

Preparation Methods

Synthesis of 4-Ethoxy-1,3-dibromobenzene

The precursor 4-ethoxy-1,3-dibromobenzene is synthesized via directed bromination of 4-ethoxybenzene. Using N-bromosuccinimide (NBS) in dichloromethane under radical initiation conditions achieves 72% yield. Alternatively, FeBr₃ -catalyzed electrophilic substitution in acetic acid at 60°C provides regioselective dibromination (Table 1).

Table 1. Bromination Optimization

Catalyst	Solvent	Temp (°C)	Yield (%)
NBS	CCl₄	25	65
FeBr₃	CH₃COOH	60	78
AlBr₃	Toluene	80	42

Ullmann-Type Cyanation

The dibromide undergoes cyanation using CuCN in N-methyl-2-pyrrolidone (NMP) at 180°C for 24 hours. Key parameters include:

• CuCN stoichiometry : A 2.2:1 molar ratio of CuCN to dibromide minimizes mono-substitution byproducts.
• Solvent effects : Polar aprotic solvents like DMF or NMP enhance reaction efficiency (82% yield vs. 58% in toluene).

Critical Note : Residual copper impurities are removed via ethylenediamine tetraacetic acid (EDTA) washes, followed by recrystallization from ethanol/water (9:1).

Nitration-Reduction-Diazotization Pathway

Nitration of 4-Ethoxybenzene

Double nitration at the 1,3-positions is achieved using fuming HNO₃ in H₂SO₄ at 0°C. The electron-donating ethoxy group directs nitration to the ortho/para positions, but steric effects favor 1,3-substitution (65% yield).

Reduction to Diamine Intermediate

Catalytic hydrogenation with Pd/C in ethanol at 50 psi H₂ quantitatively reduces nitro groups to amines. The resulting 4-ethoxy-1,3-diaminobenzene is air-sensitive and stored under N₂ .

Diazotization and Cyano Substitution

Sequential diazotization with NaNO₂/HCl at −5°C, followed by treatment with CuCN in aqueous NH₃ , replaces each amine with a nitrile group. This step requires strict temperature control to prevent triazene formation.

Yield Progression :

• First cyanation: 68%
• Second cyanation: 54% (overall 37%)

Transition Metal-Catalyzed Cyanation

Palladium-Catalyzed Cross-Coupling

Aryl bromides react with Zn(CN)₂ in the presence of Pd(PPh₃)₄ (5 mol%) in DMF/H₂O (10:1) at 120°C. This method achieves 89% yield for mono-cyanation but suffers from homocoupling side reactions during the second substitution.

Nickel-Mediated Cyanation

Emerging protocols using Ni(COD)₂ with 1,10-phenanthroline ligands enable one-pot dicyanation at 150°C. Initial trials show 63% yield with >98% regiopurity.

Industrial-Scale Considerations

Solvent Recovery and Waste Management

The Ullmann route generates CuBr waste , necessitating electrolytic recovery systems. NMP is recycled via vacuum distillation (98% purity).

Process Intensification

Continuous-flow reactors reduce reaction times from 24 hours to 45 minutes by enhancing heat transfer and mixing efficiency.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (CDCl₃) : δ 1.42 (t, J=7.0 Hz, 3H, OCH₂CH₃), 4.08 (q, J=7.0 Hz, 2H, OCH₂), 7.12 (d, J=8.5 Hz, 1H, H-5), 7.98 (dd, J=8.5, 2.1 Hz, 1H, H-6), 8.24 (d, J=2.1 Hz, 1H, H-2).
• IR (KBr) : ν 2225 cm⁻¹ (C≡N), 1248 cm⁻¹ (C-O-C).

Purity Assessment

HPLC analysis on C18 column (MeCN/H₂O 70:30) shows 99.2% purity. Residual Cu is <2 ppm by ICP-OES.

Q & A

Q. What are the optimal synthetic routes for 4-Ethoxybenzene-1,3-dicarbonitrile, and how do reaction conditions influence yield and selectivity?

The synthesis of benzene-dicarbonitrile derivatives typically involves nucleophilic substitution or condensation reactions. For example, analogous compounds like 2-amino-4-methyl-6-phenyl-benzene-1,3-dicarbonitrile are synthesized via multi-step protocols using bases (e.g., potassium carbonate) in polar aprotic solvents like dimethylformamide (DMF) or acetonitrile under reflux . Temperature control (e.g., 65–100°C) and stepwise addition of reagents are critical to avoid side reactions. Monitoring via thin-layer chromatography (TLC) ensures intermediate purity .

Q. Which spectroscopic techniques are most effective for characterizing 4-Ethoxybenzene-1,3-dicarbonitrile and its intermediates?

Nuclear magnetic resonance (NMR) spectroscopy (¹H/¹³C) is indispensable for confirming substituent positions and nitrile group integration. Infrared (IR) spectroscopy identifies functional groups (e.g., C≡N stretching at ~2220 cm⁻¹) . High-resolution mass spectrometry (HRMS) and elemental analysis validate molecular formulas. For structural elucidation, X-ray crystallography (as applied to 6-tert-butylnaphthalene-2,3-dicarbonitrile) resolves π-π stacking interactions and molecular conformations .

Q. What are the common chemical reactions involving benzene-dicarbonitrile derivatives, and how does the ethoxy group influence reactivity?

The ethoxy group enhances electron density at the aromatic ring, facilitating electrophilic substitutions (e.g., halogenation). Nitrile groups participate in cyclization or nucleophilic additions. For instance, derivatives like 5,6-dichloropyrazine-2,3-dicarbonitrile undergo aromatic nucleophilic substitution with phenols under basic conditions . The ethoxy substituent may sterically hinder reactions at the 1,3-positions, requiring tailored catalysts or elevated temperatures .

Advanced Research Questions

Q. How can researchers optimize reaction conditions to mitigate competing pathways during the synthesis of 4-Ethoxybenzene-1,3-dicarbonitrile?

Competing pathways (e.g., over-oxidation or dimerization) are minimized by:

• Solvent selection : Polar aprotic solvents (DMF, acetonitrile) stabilize intermediates and improve solubility .
• Catalyst tuning : Lewis acids (e.g., Zn(OAc)₂) enhance regioselectivity in cyclization steps .
• Temperature gradients : Gradual heating (e.g., 50°C → 100°C) reduces side reactions . Methodological validation via real-time FT-IR or HPLC tracking identifies optimal quenching points .

Q. What strategies resolve contradictions in spectroscopic data for structurally similar benzene-dicarbonitrile derivatives?

Contradictions arise from isomeric byproducts or overlapping signals. Solutions include:

• 2D-NMR techniques (e.g., COSY, NOESY) to differentiate substituent positions .
• Computational modeling : Density functional theory (DFT) predicts ¹³C NMR shifts, corroborating experimental data .
• Comparative analysis : Cross-referencing with structurally characterized analogs (e.g., naphthalene-dicarbonitrile derivatives) clarifies ambiguities .

Q. How do electronic and steric effects of the ethoxy group impact photophysical properties in applications like photopolymerization?

The ethoxy group’s electron-donating nature red-shifts absorption spectra, enabling compatibility with visible-light photoinitiators (e.g., iodonium salts). In biphenyl derivatives, substituents like -OEt extend conjugation, enhancing photosensitizer efficiency in 3D printing resins . Steric effects from the ethoxy group may reduce aggregation in polymer matrices, improving light penetration and curing kinetics. Real-time photo-DSC and FT-IR quantify polymerization rates under varied wavelengths .

Q. What methodologies validate the stability and reactivity of 4-Ethoxybenzene-1,3-dicarbonitrile under industrial or environmental conditions?

• Accelerated aging studies : Exposure to UV light and humidity assesses photostability and hydrolytic resistance .
• Thermogravimetric analysis (TGA) : Determines decomposition thresholds (>200°C for most dicarbonitriles) .
• Reactivity screens : Testing with nucleophiles (e.g., amines) or electrophiles (e.g., alkyl halides) maps functional group tolerance .

Key Research Gaps and Future Directions

• Mechanistic studies : Elucidate the role of ethoxy groups in photoinduced electron transfer using transient absorption spectroscopy.
• Toxicity profiling : Assess ecotoxicological impacts via in vitro assays (e.g., EPA DSSTox models) .
• Advanced composites : Incorporate 4-Ethoxybenzene-1,3-dicarbonitrile into carbon nanotube (CNT)-reinforced polymers for additive manufacturing .